Cas no 26296-35-5 ((1R,8aα)-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1α-naphthalenemethanol)

• Product Name: (1R,8aα)-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1α-naphthalenemethanol
• CAS No: 26296-35-5
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 262437
• Update Time: 2024-02-29

(1R,8aα)-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1α-naphthalenemethanol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol,decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-,(1R,4aR,5S,8aR)-
• (1R,8aα)-Decahydro-5β-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4aβ-dimethyl-6-methylene-1α-naphthalenemethanol
• 1-Naphthalenemethanol,decahydro-5-(5-hydroxy-3-methyl-3-pentenyl)-1,4a-dimethyl-6-methylene-, [1R-[1a,4ab,5b(E),8aa]]-
• 1-Naphthalenemethanol,decahydro-5-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-1,4a-dimethyl-6-methylene-,(1R,4aR,5S,8aR)- (9CI)
• 4-Epiagathadiol
• Kayadiol
• Labda-8(20),13-diene-15,18-diol, (E)- (8CI)
• CID 101297733
• 1-Naphthalenemethanol, decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-, (1R,4aR,5S,8aR)-
• 8(17),13E-Labdadien-15,18-diol

• Inchi： 1S/C20H34O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,17-18,21-22H,2,5-9,11-14H2,1,3-4H3/b15-10+/t17-,18-,19-,20+/m0/s1
• InChI Key： MJHWZTRFACWHTA-CHDXTAOESA-N
• SMILES： OC[C@]1(C)CCC[C@]2(C)[C@@H](CC/C(=C/CO)/C)C(=C)CC[C@H]21

Computed Properties

• Exact Mass: 306.256
• Monoisotopic Mass: 306.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 5.113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids